6-ethyl 3-methyl 2-(4-(N,N-diisobutylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-[[4-[bis(2-methylpropyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C27H37N3O7S2/c1-7-37-27(33)29-13-12-21-22(16-29)38-25(23(21)26(32)36-6)28-24(31)19-8-10-20(11-9-19)39(34,35)30(14-17(2)3)15-18(4)5/h8-11,17-18H,7,12-16H2,1-6H3,(H,28,31)
• InChI Key: WWOXBDVIXJBGDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC(C)C)CC(C)C
• Molecular Formula: C27H37N3O7S2
• Molecular Weight: 579.7 g/mol
• CAS No.: 449770-48-3

Description

6-ethyl 3-methyl 2-(4-(N,N-diisobutylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C27H37N3O7S2 and its molecular weight is 579.73. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Annulation Methods

The compound 6-ethyl 3-methyl 2-(4-(N,N-diisobutylsulfamoyl)benzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a highly functionalized molecule that may be related to research in chemical synthesis and annulation methods. For instance, studies have shown the potential of similar compounds in [4 + 2] annulation processes, offering a route to synthesize tetrahydropyridines with high regioselectivity and diastereoselectivities (Zhu, Lan, & Kwon, 2003). Such methods are vital for creating complex heterocyclic structures that serve as key intermediates in the synthesis of various bioactive molecules.

Novel Heterocyclic Compounds Synthesis

Research on the synthesis of novel heterocyclic compounds is another significant application area. Compounds related to the mentioned chemical have been used as precursors for creating pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, among other fused systems, showcasing the versatility of these molecules in heterocyclic chemistry (Bakhite, Al‐Sehemi, & Yamada, 2005). Such compounds are of interest due to their potential pharmacological activities.

Structural Analysis and Characterization

Detailed structural analysis and characterization of similar molecules provide insight into their chemical properties and potential applications. For example, studies involving X-ray crystallography and DFT analyses have been conducted to understand the molecular and crystal structure of related compounds, helping to elucidate their stability, hydrogen bonding patterns, and reactivity (Çolak, Karayel, Buldurun, & Turan, 2021). These analyses are crucial for designing molecules with specific properties for various applications, including materials science and drug design.

Microwave-Promoted Reactions

Microwave-promoted syntheses represent a modern technique in organic chemistry that has been applied to compounds with structures similar to the one . This approach can significantly reduce reaction times and enhance yields, providing an efficient route to a variety of heterocyclic compounds (Su, Zhao, & Zhang, 2009). By leveraging microwave irradiation, researchers can expedite the synthesis of complex molecules, including those containing pyridine and thieno[2,3-c]pyridine skeletons.